Cas no 1058459-73-6 (1-methanesulfonyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}piperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}piperidine-4-carboxamide
• CAS No: 1058459-73-6
• MF: C₁₇H₂₆N₂O₃S₂
• MW: 370.529942035675
• CID: 5820131
• PubChem ID: 25882374
• Update Time: 2025-05-24

1-methanesulfonyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methylsulfonyl-N-[(1-thiophen-2-ylcyclopentyl)methyl]piperidine-4-carboxamide
• 1-methanesulfonyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}piperidine-4-carboxamide
• VU0637591-1
• 1058459-73-6
• 1-(methylsulfonyl)-N-((1-(thiophen-2-yl)cyclopentyl)methyl)piperidine-4-carboxamide
• F5222-0109
• AKOS024500733

• Inchi： 1S/C17H26N2O3S2/c1-24(21,22)19-10-6-14(7-11-19)16(20)18-13-17(8-2-3-9-17)15-5-4-12-23-15/h4-5,12,14H,2-3,6-11,13H2,1H3,(H,18,20)
• InChI Key： QNUPJCHAQUHOOB-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NCC2(C3SC=CC=3)CCCC2)=O)CC1

Computed Properties

• Exact Mass: 370.13848504g/mol
• Monoisotopic Mass: 370.13848504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Additional information on 1-methanesulfonyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}piperidine-4-carboxamide

1-Methanesulfonyl-N-{[1-(Thiophen-2-yl)cyclopentyl]methyl}Piperidine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1058459-73-6, commonly referred to as 1-methanesulfonyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}piperidine-4-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a methanesulfonyl group, a thiophene ring, and a piperidine backbone. These structural elements contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and material science. The presence of the thiophene ring in this molecule introduces aromaticity and enhances its electronic properties, making it a promising candidate for applications in organic electronics and bioactive molecules. Moreover, the cyclopentane ring attached to the thiophene further stabilizes the structure, providing additional rigidity and influencing the molecule's reactivity.

The piperidine backbone is another critical feature of this compound. Piperidine derivatives are widely studied due to their role in neurotransmitter systems and their potential as antidepressants or anxiolytics. The substitution pattern on the piperidine ring, particularly the methanesulfonyl group at position 4, plays a significant role in modulating its pharmacokinetic properties. This substitution can enhance solubility and bioavailability, which are crucial factors in drug development.

From a synthetic perspective, the construction of this molecule involves multi-step reactions that highlight advanced organic chemistry techniques. The synthesis typically begins with the preparation of the thiophene derivative, followed by cyclization to form the cyclopentane ring. Subsequent steps involve coupling reactions to attach the piperidine moiety and introducing the methanesulfonyl group. These steps require precise control over reaction conditions to ensure high yields and product purity.

Recent research has focused on optimizing the synthesis of this compound to improve efficiency and scalability. For instance, microwave-assisted synthesis has been explored as a green chemistry approach to accelerate reaction times while minimizing energy consumption. Additionally, computational methods such as density functional theory (DFT) have been employed to study the electronic structure and reactivity of this compound, providing insights into its potential applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. Its ability to interact with GABA receptors suggests potential applications in treating neurological disorders such as epilepsy or anxiety. Furthermore, studies indicate that this compound may exhibit anti-inflammatory properties, making it a candidate for developing novel anti-inflammatory agents.

The integration of multiple functional groups in this molecule also opens avenues for further modification and diversification. For example, substituting the thiophene ring with other aromatic systems or altering the piperidine substituents could lead to derivatives with enhanced bioactivity or selectivity. Such modifications could significantly impact drug design by enabling tailored therapeutic effects.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent studies have investigated its biodegradability under various conditions, revealing that it undergoes hydrolysis under alkaline conditions but remains stable under neutral pH levels. This information is critical for ensuring sustainable practices during its production and disposal.

In conclusion, 1-methanesulfonyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}piperidine-4-carboxamide represents a sophisticated organic molecule with diverse applications across chemistry and pharmacology. Its unique structure combines aromaticity, rigidity, and functional versatility, making it a valuable subject for both fundamental research and applied development. As ongoing studies continue to uncover its potential, this compound stands at the forefront of innovation in modern chemical science.